Cas no 1805425-97-1 (6-Bromo-4-cyano-3-(difluoromethyl)pyridine-2-carbonyl chloride)

6-Bromo-4-cyano-3-(difluoromethyl)pyridine-2-carbonyl chloride is a high-purity heterocyclic building block used in pharmaceutical and agrochemical synthesis. Its reactive carbonyl chloride group enables efficient derivatization, while the bromo and cyano substituents provide versatile sites for further functionalization. The difluoromethyl group enhances metabolic stability and lipophilicity, making it valuable in the design of bioactive compounds. This compound is particularly useful in cross-coupling reactions and nucleophilic substitutions due to its well-defined reactivity profile. Supplied under controlled conditions to ensure stability, it is suitable for advanced research applications requiring precise molecular modifications. Its structural features make it a key intermediate in the development of novel therapeutic and crop protection agents.

6-Bromo-4-cyano-3-(difluoromethyl)pyridine-2-carbonyl chloride structure

1805425-97-1 structure

Product Name:6-Bromo-4-cyano-3-(difluoromethyl)pyridine-2-carbonyl chloride

CAS No:1805425-97-1

MF:C₈H₂BrClF₂N₂O

MW:295.468086719513

CID:4860662

Update Time:2025-06-10

6-Bromo-4-cyano-3-(difluoromethyl)pyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

- 6-Bromo-4-cyano-3-(difluoromethyl)pyridine-2-carbonyl chloride
- Inchi： 1S/C8H2BrClF2N2O/c9-4-1-3(2-13)5(8(11)12)6(14-4)7(10)15/h1,8H
- InChI Key： IZDVAIZTBNZGAP-UHFFFAOYSA-N
- SMILES： BrC1=CC(C#N)=C(C(F)F)C(C(=O)Cl)=N1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 306
XLogP3: 3.1
Topological Polar Surface Area: 53.8

6-Bromo-4-cyano-3-(difluoromethyl)pyridine-2-carbonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029060641-1g	6-Bromo-4-cyano-3-(difluoromethyl)pyridine-2-carbonyl chloride	1805425-97-1	97%	1g	$1,460.20	2022-04-01

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Additional information on 6-Bromo-4-cyano-3-(difluoromethyl)pyridine-2-carbonyl chloride

Introduction to 6-Bromo-4-cyano-3-(difluoromethyl)pyridine-2-carbonyl chloride (CAS No. 1805425-97-1)

6-Bromo-4-cyano-3-(difluoromethyl)pyridine-2-carbonyl chloride (CAS No. 1805425-97-1) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in the pharmaceutical and agrochemical industries. This compound is characterized by its complex molecular structure, which includes a bromine atom, a cyano group, a difluoromethyl group, and a pyridine ring, all of which contribute to its reactivity and functional versatility.

The synthesis of 6-Bromo-4-cyano-3-(difluoromethyl)pyridine-2-carbonyl chloride typically involves multi-step processes, including the formation of the pyridine ring, the introduction of the bromine and cyano groups, and the final chlorination step. These synthetic pathways are well-documented in the literature and have been optimized to achieve high yields and purity levels. The compound's stability under various conditions makes it an attractive candidate for further chemical modifications and derivatization.

In the pharmaceutical industry, 6-Bromo-4-cyano-3-(difluoromethyl)pyridine-2-carbonyl chloride has shown promise as an intermediate in the synthesis of novel drugs. Its ability to form stable amide bonds through reaction with amines makes it a valuable building block for the development of new therapeutic agents. Recent studies have explored its potential in the treatment of various diseases, including cancer and neurological disorders. For instance, derivatives of this compound have been investigated for their anti-tumor properties, demonstrating significant cytotoxic effects against several cancer cell lines.

Beyond pharmaceutical applications, 6-Bromo-4-cyano-3-(difluoromethyl)pyridine-2-carbonyl chloride has also found use in the agrochemical sector. Its reactivity with different functional groups allows for the synthesis of pesticides and herbicides with enhanced efficacy and reduced environmental impact. Researchers have reported that compounds derived from this intermediate exhibit improved selectivity and stability, making them suitable for use in crop protection products.

The environmental and safety aspects of 6-Bromo-4-cyano-3-(difluoromethyl)pyridine-2-carbonyl chloride are crucial considerations in its industrial applications. Studies have shown that proper handling and disposal methods can minimize any potential risks associated with its use. Additionally, ongoing research aims to develop more sustainable synthetic routes that reduce waste generation and energy consumption during production.

In conclusion, 6-Bromo-4-cyano-3-(difluoromethyl)pyridine-2-carbonyl chloride (CAS No. 1805425-97-1) is a multifaceted compound with a wide range of applications in both pharmaceutical and agrochemical industries. Its unique chemical properties make it an essential intermediate for the development of new drugs and agricultural products. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, further expanding its utility and impact in these fields.